5-Chloro-1-(4-methylphenyl)-1-oxopentane
Overview
Description
5-Chloro-1-(4-methylphenyl)-1-oxopentane, also known as 4-methyl-2-chlorobenzoic acid (MBCA), is a five-carbon monocyclic aromatic compound (C5H7ClO2) that is commonly used in organic synthesis. MBCA is a versatile reagent used as a starting material for the synthesis of a variety of compounds, including drugs and other pharmaceuticals. It is also used to study the mechanism of action of various drugs and in biochemical and physiological research.
Scientific Research Applications
MBCA is widely used in scientific research due to its versatile reactivity and its ability to serve as a starting material for the synthesis of a variety of compounds. It is commonly used in drug discovery studies to investigate the mechanism of action of various drugs. It is also used in biochemical and physiological research to study the effects of various compounds on biological systems.
Mechanism of Action
MBCA is a versatile reagent that can be used to synthesize a variety of compounds. Its reactivity is due to the presence of the electron-withdrawing chlorine atom, which enables it to react with a variety of substrates. The chlorine atom also helps to increase the reactivity of the molecule, allowing it to form covalent bonds with other molecules.
Biochemical and Physiological Effects
MBCA is not known to have any direct biochemical or physiological effects. However, due to its versatility, it can be used as a starting material for the synthesis of a variety of compounds, including drugs and other pharmaceuticals. These compounds can then be used to study the biochemical and physiological effects of various compounds on biological systems.
Advantages and Limitations for Lab Experiments
MBCA has several advantages for lab experiments. It is a relatively inexpensive reagent, and it is highly reactive, which makes it suitable for a wide range of organic synthesis reactions. It also has a high yield, which makes it an attractive choice for lab experiments. However, it is important to note that MBCA is a highly reactive compound and must be handled with care. In addition, it is toxic and can be hazardous if not properly handled.
Future Directions
MBCA has a wide range of potential future applications. It can be used as a starting material for the synthesis of a variety of compounds, including drugs and other pharmaceuticals. It can also be used in drug discovery studies to investigate the mechanism of action of various drugs. In addition, it can be used in biochemical and physiological research to study the effects of various compounds on biological systems. Finally, it can be used in the development of new materials and technologies, such as sensors and catalysts.
properties
IUPAC Name |
5-chloro-1-(4-methylphenyl)pentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO/c1-10-5-7-11(8-6-10)12(14)4-2-3-9-13/h5-8H,2-4,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNPKJMCOXZKEIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CCCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60558214 |
Source
|
| Record name | 5-Chloro-1-(4-methylphenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1-(4-methylphenyl)-1-oxopentane | |
CAS RN |
945-96-0 |
Source
|
| Record name | 5-Chloro-1-(4-methylphenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60558214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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